Cas no 136-09-4 (3-(4-amino-2-methylpyrimidin-5-yl)methyl-5-(2-{(hydrogen phosphonatooxy)(hydroxy)phosphoryloxy}ethyl)-4-methyl-1,3-thiazol-3-ium)

• Product Name: 3-(4-amino-2-methylpyrimidin-5-yl)methyl-5-(2-{(hydrogen phosphonatooxy)(hydroxy)phosphoryloxy}ethyl)-4-methyl-1,3-thiazol-3-ium
• CAS No: 136-09-4
• MF: C₁₂H₁₈N₄O₇P₂S
• MW: 424.306442737579
• MDL: MFCD00043230
• CID: 139477
• PubChem ID: 5431
• Update Time: 2025-04-19

3-(4-amino-2-methylpyrimidin-5-yl)methyl-5-(2-{(hydrogen phosphonatooxy)(hydroxy)phosphoryloxy}ethyl)-4-methyl-1,3-thiazol-3-ium Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-yl)-,inner salt (9CI)
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazoniol-5-yl]ethyl dihydrogen diphosphate
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido...
• Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-y
• 3-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-4-methyl-5-(2-trihydroxydiphosphoryloxy-ethyl)-thiazolium betaine
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-5-[2-(phosphonooxyoxylatophosphinyloxy)ethyl]thiazol-3-ium
• thiamin diphosphate
• Thiamine diphosphate
• thiamine pyrophospate
• thiamine pyrophosphate
• 3-(4-amino-2-methylpyrimidin-5-yl)methyl-5-(2-{(hydrogen phosphonatooxy)(hydroxy)phosphoryloxy}ethyl)-4-methyl-1,3-thiazol-3-ium
• Co-Zymase II
• 2-(3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-4-methyl-1,3-thiazoniol-5-yl)ethyl dihydrogen diphosphate
• CHEBI:45931
• thiamine(1+) diphosphate(1-)
• thiamin pyrophosphate
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-4,6-dioxido-3,5-dioxa-4,6-diphosphahex-1-yl)-, inner salt
• 136-09-4
• EN300-19628743
• Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(4,6,6-trihydroxy-3,5-dioxa-4,6-diphosphahex-1-yl)-, hydroxide, inner salt, P,P'-dioxide
• SCHEMBL249346
• 2-{3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl}ethyl dihydrogen diphosphate
• Berolase
• [2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethoxy-hydroxyphosphoryl] hydrogen phosphate
• EINECS 205-230-7
• 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-{[(hydrogen phosphonatooxy)(hydroxy)phosphoryl]oxy}ethyl)-4-methyl-1,3-thiazol-3-ium
• DB01987
• W-109485
• Q27093081
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazoniol-5-yl]ethyl dihydrogen diphosph

• MDL： MFCD00043230
• Inchi： 1S/C12H18N4O7P2S/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-16(8)6-10-5-14-9(2)15-12(10)13/h5,7H,3-4,6H2,1-2H3,(H4-,13,14,15,17,18,19,20,21)
• InChI Key： AYEKOFBPNLCAJY-UHFFFAOYSA-N
• SMILES： S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)OP(=O)([O-])O

Computed Properties

• Exact Mass: 494.07900
• Monoisotopic Mass: 424.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 233.48000
• LogP: 2.67130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Thiamine phosphates